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Compound of Interest

Compound Name: D-Erythrose-1-13C

Cat. No.: B118254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,

structure, and metabolic significance of D-Erythrose-1-13C. This isotopically labeled

monosaccharide serves as a critical tracer in metabolic research, enabling the elucidation of

complex biochemical pathways. This document outlines its core properties, experimental

protocols for its use, and its role in key metabolic processes.

Core Chemical and Physical Properties
D-Erythrose-1-13C is a derivative of the four-carbon aldose sugar, D-Erythrose, where the

carbon atom at the C1 position is the stable isotope ¹³C. This isotopic labeling allows for its

detection and tracking in various biological systems using techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Quantitative Data Summary
The following table summarizes the key quantitative properties of D-Erythrose-1-13C and its

unlabeled counterpart, D-Erythrose. Data for the labeled compound is often limited; therefore,

properties of the unlabeled compound are provided for reference.
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Property D-Erythrose-1-13C D-Erythrose Source(s)

Molecular Formula C₃¹³CH₈O₄ C₄H₈O₄ [1][2][3][4]

Molecular Weight 121.10 g/mol 120.10 g/mol [1][2][3][5]

Exact Mass 121.04561357 Da 120.04225873 Da [1][3]

CAS Number 70849-19-3 583-50-6 [1][3]

IUPAC Name

(2R,3R)-2,3,4-

trihydroxy[1-

¹³C]butanal

(2R,3R)-2,3,4-

trihydroxybutanal
[1][3]

Appearance

Typically supplied as a

syrup or in aqueous

solution

Light yellow syrup,

colorless crystalline

solid

[4][5][6][7][8]

Solubility Soluble in water
Highly soluble in water

(50 mg/ml)
[6][7][9]

Melting Point Not available <25°C (as syrup) [8]

Boiling Point Not available Not available [10]

Optical Rotation [α]D²⁰ Not available
+1° to -14.5° (in

water)
[5]

Purity (Isotopic)
Typically >98 atom %

¹³C
N/A [2]

Molecular Structure
D-Erythrose is a chiral molecule with two stereocenters. In solution, it exists in equilibrium

between its open-chain aldehyde form and cyclic furanose forms (α and β). The ¹³C label in D-
Erythrose-1-13C is located at the anomeric carbon in the cyclic forms.
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Molecular Structure of D-Erythrose-1-13C (Open-Chain Form)

Key

*¹³CHO

H-C-OH

H-C-OH

CH₂OH

*¹³C: Carbon-13 Isotope
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Role of Erythrose-4-Phosphate in the Pentose Phosphate Pathway

Glucose-6-Phosphate

Ribulose-5-Phosphate

Oxidative Phase

Ribose-5-Phosphate Xylulose-5-Phosphate

Transketolase

Transketolase

Sedoheptulose-7-Phosphate

Transaldolase

Glyceraldehyde-3-Phosphate

Erythrose-4-PhosphateFructose-6-Phosphate
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General Workflow for Synthesis of ¹³C-Labeled Monosaccharides

Start with ¹³C-labeled precursor
(e.g., D-[1-¹³C]glucose)

Chemical or Enzymatic Degradation/
Conversion

Protection of functional groups

Key synthetic step to form
the erythrose backbone

Deprotection

Purification
(e.g., Chromatography)

Structural Characterization
(NMR, MS)

Pure D-Erythrose-1-¹³C
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Workflow for NMR Analysis of D-Erythrose-1-¹³C

Acquisition

Sample Preparation
(Dissolve in D₂O)

NMR Data Acquisition

¹H NMR ¹³C NMR 2D NMR (HSQC, HMBC)

Data Processing

Spectral Analysis

Structural Confirmation &
Isotopic Enrichment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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